Cas no 100479-73-0 (Ethanone, 1-(2-chloro-5-iodophenyl)-)
Ethanone, 1-(2-chloro-5-iodophenyl)-, is a halogenated aromatic ketone with the molecular formula C8H6ClIO. This compound features a chloro and an iodo substituent on the phenyl ring, enhancing its reactivity and utility in organic synthesis. The presence of both electron-withdrawing groups (chloro and iodo) makes it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex aromatic frameworks. Its ketone functionality allows further derivatization, including reductions or nucleophilic additions. The compound's structural features contribute to its stability and selectivity in synthetic applications, making it suitable for pharmaceutical and agrochemical research. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic protocols.
100479-73-0 structure
Product Name:Ethanone, 1-(2-chloro-5-iodophenyl)-
CAS No:100479-73-0
MF:C8H6ClIO
MW:280.490113735199
MDL:MFCD22493253
CID:3549171
PubChem ID:85520193
Update Time:2025-07-02
Ethanone, 1-(2-chloro-5-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2-chloro-5-iodophenyl)-
- 2-CHLORO-5-IODOACETOPHENONE
- 1-(2-chloro-5-iodophenyl)ethanone
- SCHEMBL21921083
- PS-11750
- AKOS028112236
- 1-(2-Chloro-5-iodophenyl)ethan-1-one
- MFCD22493253
- 2'-Chloro-5'-iodoacetophenone
- 816-771-9
- 100479-73-0
-
- MDL: MFCD22493253
- Inchi: 1S/C8H6ClIO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-4H,1H3
- InChI Key: QSXGGXJWYFLCEQ-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC(I)=CC=C1Cl)C
Computed Properties
- Exact Mass: 279.91519g/mol
- Monoisotopic Mass: 279.91519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 280.49g/mol
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Ethanone, 1-(2-chloro-5-iodophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR55246-250mg |
2'-Chloro-5'-iodoacetophenone |
100479-73-0 | 250mg |
£40.00 | 2023-09-02 | ||
| Apollo Scientific | OR55246-1g |
2'-Chloro-5'-iodoacetophenone |
100479-73-0 | 1g |
£120.00 | 2023-09-02 | ||
| abcr | AB531479-250 mg |
2'-Chloro-5'-iodoacetophenone; . |
100479-73-0 | 250MG |
€200.20 | 2022-07-29 | ||
| abcr | AB531479-1 g |
2'-Chloro-5'-iodoacetophenone; . |
100479-73-0 | 1g |
€520.60 | 2022-07-29 | ||
| abcr | AB531479-250mg |
2'-Chloro-5'-iodoacetophenone; . |
100479-73-0 | 250mg |
€111.20 | 2024-08-02 | ||
| abcr | AB531479-1g |
2'-Chloro-5'-iodoacetophenone; . |
100479-73-0 | 1g |
€253.60 | 2024-08-02 | ||
| 1PlusChem | 1P01JKQA-250mg |
2'-Chloro-5'-iodoacetophenone |
100479-73-0 | 250mg |
$92.00 | 2023-12-27 | ||
| 1PlusChem | 1P01JKQA-1g |
2'-Chloro-5'-iodoacetophenone |
100479-73-0 | 1g |
$205.00 | 2023-12-27 | ||
| A2B Chem LLC | AZ92146-250mg |
1-(2-Chloro-5-iodophenyl)ethan-1-one |
100479-73-0 | 250mg |
$98.00 | 2024-04-20 | ||
| A2B Chem LLC | AZ92146-1g |
1-(2-Chloro-5-iodophenyl)ethan-1-one |
100479-73-0 | 1g |
$213.00 | 2024-04-20 |
Ethanone, 1-(2-chloro-5-iodophenyl)- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
100479-73-0 (Ethanone, 1-(2-chloro-5-iodophenyl)-) Related Products
- 14452-30-3(3'-Iodoacetophenone)
- 78812-64-3(2-Hydroxy-4-Iodo-Acetophenone)
- 13329-40-3(4'-Iodoacetophenone)
- 25186-99-6(3,3'-diiodobenzophenone)
- 2142-70-3(2'-Iodoacetophenone)
- 3311-73-7(9,10-Anthracenedione, 1,5-diiodo-)
- 31970-26-0(1-(4-Iodophenyl)propan-1-one)
- 25187-00-2((2-iodophenyl)-phenyl-methanone)
- 247206-80-0(3-Iodobenzoylacetonitrile)
- 52107-79-6(Ethanone, 1-(2-iodo-3-methylphenyl)-)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk